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Cat. No.: B10776988 Get Quote

The DNA Polymerization Reaction: dCTP to
dCMP
The enzymatic activity of DNA polymerase facilitates a nucleophilic attack from the 3'-hydroxyl

group of the primer on the α-phosphate of the incoming dCTP substrate[1]. This results in the

formation of a phosphodiester bond, extending the DNA strand by one nucleotide (dCMP) and

releasing pyrophosphate (PPi). This fundamental reaction is the basis for all DNA polymerase

assays.
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Preparation

Reaction

Analysis

5' Radiolabel Primer
with [γ-32P]ATP

Anneal Labeled Primer
to DNA Template

Prepare Reaction Mix:
- Primer/Template DNA

- DNA Polymerase
- dCTP (varied conc.)

- Reaction Buffer

Incubate at Optimal
Temperature

Quench Reaction at
Time Points with Stop Solution

Separate Products via
Denaturing PAGE

Visualize Bands by
Autoradiography

Quantify Band Intensity
to Determine Velocity

Plot Velocity vs. [dCTP]
(Michaelis-Menten)

 

Setup

Reaction & Monitoring

Analysis

Prepare Master Mix:
- Primer/Template DNA

- dNTPs (including dCTP)
- DNA-binding dye (e.g., SYBR Green)

- Reaction Buffer

Aliquot Master Mix into
Microplate Wells

Add DNA Polymerase to
Wells to Initiate Reaction

Place Plate in Fluorescence
Plate Reader or qPCR Machine

Monitor Fluorescence Increase
in Real-Time at Optimal Temp.

Plot Fluorescence vs. Time

Calculate Initial Velocity
from Linear Phase of Curve

Correlate Velocity to
Polymerase Activity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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